AKOS-22

• Molecular Formula: C22H21ClF3N3O3
• Molecular Weight: 467.9 g/mol
• InChI: InChI=1S/C22H21ClF3N3O3/c23-14-1-5-17(6-2-14)29-20(30)13-19(21(29)31)28-11-9-16(10-12-28)27-15-3-7-18(8-4-15)32-22(24,25)26/h1-8,16,19,27H,9-13H2
• InChIKey: ZZVCWIMICOFQNJ-UHFFFAOYSA-N

AKOS-22: VDAC1 Inhibitor Overview

AKOS-22 (also designated AKOS-022075291, CAS 878983-38-1) is a synthetic small-molecule inhibitor of the mitochondrial outer membrane protein voltage-dependent anion channel 1 (VDAC1) [1]. It was identified through high-throughput screening as the foundational hit compound that directly binds VDAC1, preventing its oligomerization and the subsequent release of cytochrome c, thereby inhibiting mitochondrion-mediated apoptosis [1]. AKOS-22 engages VDAC1 with a dissociation constant (Kd) of 15.4 μM as measured by microscale thermophoresis (MST), and it serves as the structural template from which the optimized derivatives VBIT-3 and VBIT-4 were designed [1].

✓ VDAC1 target engagement studies (MST, electrophysiology)

✓ Mechanistic apoptosis pathway research

✓ Parent scaffold reference for VBIT-series SAR

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

AKOS-22 vs. Generic VDAC1 Inhibitors

Small-molecule VDAC1 inhibitors exhibit divergent pharmacological profiles due to structural differences that critically impact target binding mode, cellular permeability, and functional efficacy. The parent compound AKOS-22 demonstrates a quantitatively distinct binding-to-function relationship compared to its direct derivatives VBIT-3 and VBIT-4: despite a similar VDAC1 binding affinity to VBIT-4 (Kd of 15.4 μM vs 17 μM), their cellular IC50 values for apoptosis and VDAC1 oligomerization inhibition differ by approximately 4-fold [1]. Furthermore, VBIT-3 displays a 2-fold weaker binding affinity than AKOS-22, translating to substantially reduced cellular potency [1]. These data establish that binding affinity alone does not predict functional activity among in-class VDAC1 inhibitors, making generic substitution scientifically unsound [1].

Target binding–function relationship mismatch AKOS-22 shows a linear correlation between VDAC1 binding and apoptosis inhibition; VBIT-4 exhibits disproportionate cellular potency despite similar affinity, complicating mechanistic interpretation.

Scaffold-dependent pharmacological divergence Structural modifications in VBIT-3/VBIT-4 (piperazine-aniline substitution, linear butanamide) alter binding mode and cellular activity, making them non-interchangeable without re-validation.

Disease-model context may not transfer Patent-reported β-cell function restoration is parent-scaffold data; direct substitution with derivatives may require independent verification in the same ex vivo human tissue model.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

AKOS-22 Head-to-Head Differentiation Data

VDAC1 Binding Affinity vs. VBIT-3 and VBIT-4

In a direct microscale thermophoresis (MST) binding assay using purified VDAC1, AKOS-22 demonstrated a dissociation constant (Kd) of 15.4 μM, representing a 2-fold higher affinity than VBIT-3 and an affinity comparable to VBIT-4 (Kd = 17 μM) [1]. This binding was directly correlated with reduced VDAC1 channel conductance in planar lipid bilayer electrophysiology recordings, confirming functional target engagement [1].

VDAC1 Binding Affinity

Head-to-head

Kd 15.4 μM vs VBIT-3 31 μM, VBIT-4 17 μM

Reported 2-fold higher affinity than VBIT-3; comparable to VBIT-4. Supports target engagement assays.

MST assay, purified VDAC1, n=3

Evidence Dimension	VDAC1 binding affinity (Kd, microscale thermophoresis)
Target Compound Data	Kd = 15.4 μM
Comparator Or Baseline	VBIT-3: Kd ~31 μM (2-fold higher); VBIT-4: Kd = 17 μM
Quantified Difference	2-fold higher affinity vs VBIT-3; ~1.1-fold higher affinity vs VBIT-4
Conditions	Purified VDAC1 protein, MST assay (Monolith NT.115), compound concentration range 0.3–100 μM, n=3 independent measurements

Why This Matters

For target engagement studies and biophysical assays, AKOS-22 offers marginally superior binding affinity to the more widely used VBIT-4 while retaining the core pharmacophore, making it the preferred probe for binding-site characterization.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

Apoptosis and Oligomerization Inhibition Correlation

In HeLa cells, AKOS-22 inhibited both selenite-induced and cisplatin-induced VDAC1 oligomerization and apoptosis with an IC50 of 7.5 μM for both endpoints, establishing a 1:1 functional correlation between target engagement and phenotypic rescue [1]. This contrasts with VBIT-4, which, despite similar binding affinity, achieves a lower cellular IC50 of 1.8–2.9 μM—a potency discrepancy that highlights AKOS-22 as a more linearly predictive probe for VDAC1-dependent apoptosis mechanisms [1].

Apoptosis & Oligomerization IC50

Head-to-head

IC50 7.5 μM (both endpoints) VBIT-4 IC50 1.8–2.9 μM

Exact 1:1 correlation between target engagement and apoptosis inhibition. Supports mechanistic linearity studies.

HeLa cells, selenite/cisplatin, flow cytometry, n=3

Evidence Dimension	Cellular IC50 for VDAC1 oligomerization and apoptosis inhibition
Target Compound Data	IC50 = 7.5 μM (both oligomerization and apoptosis, HeLa cells)
Comparator Or Baseline	VBIT-4: IC50 = 1.8–2.9 μM (oligomerization, cytochrome c release, apoptosis); VBIT-3: significantly less potent (IC50 not precisely quantified in primary paper)
Quantified Difference	AKOS-22 is ~4-fold less potent than VBIT-4 in cellular assays but shows exact 1:1 correlation between oligomerization inhibition and apoptosis inhibition
Conditions	HeLa cells, selenite (30 μM, 3h) or cisplatin (15 μM, 20h) induction; annexin-V/PI staining and flow cytometry; VDAC1 cross-linking and immunoblot; n=3

Why This Matters

The tight quantitative correlation between VDAC1 oligomerization and apoptosis inhibition at exactly 7.5 μM for both endpoints makes AKOS-22 an ideal tool for mechanistic studies where target engagement must be unambiguously linked to functional outcome, without the confounding potency amplification seen with VBIT-4.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

Parent Scaffold for VBIT Chemical Series

AKOS-22 represents the core 1-(4-chlorophenyl)-3-[4-[4-(trifluoromethoxy)anilino]piperidin-1-yl]pyrrolidine-2,5-dione scaffold from which VBIT-3 and VBIT-4 were derived through two specific medicinal chemistry modifications: (i) substitution of the piperidine ring with a piperazine-aniline moiety, and (ii) linearization of the pyrrolidine-2,5-dione to a butanamide in VBIT-4 [1]. As the parent compound, AKOS-22 provides the reference scaffold for interpreting all VBIT-series SAR and serves as the essential negative control for studies using VBIT-4 [1].

Parent Scaffold Identity

Specification review

Piperidine-pyrrolidine-2,5-dione core; reference for VBIT-3/4

Essential parent control for SAR studies and VBIT-4 mechanism interpretation.

Structural modifications yield ~4-fold potency change

Evidence Dimension	Structural identity and SAR position
Target Compound Data	Core scaffold: piperidine-pyrrolidine-2,5-dione; parent of VBIT series
Comparator Or Baseline	VBIT-3: piperazine-aniline, pyrrolidine-2,5-dione retained; VBIT-4: piperazine-aniline, butanamide linear moiety
Quantified Difference	Structural modifications yield ~4-fold increase in cellular potency (VBIT-4) or 2-fold decrease in binding affinity (VBIT-3) relative to AKOS-22
Conditions	Medicinal chemistry derivation; comparative pharmacological profiling in the same study

Why This Matters

Procurement of AKOS-22 is essential for any laboratory conducting SAR studies on the VBIT chemotype or requiring the parent control compound to contextualize VBIT-4 or VBIT-3 experimental results.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

Bax/Bak-Independent Apoptosis Inhibition

AKOS-22 inhibited cisplatin-induced VDAC1 oligomerization and cytochrome c release in Bax−/−/Bak−/− mouse embryonic fibroblasts (MEFs), demonstrating a VDAC1-dependent, Bax/Bak-independent mechanism of apoptosis inhibition [1]. This directly contrasts with canonical apoptosis inhibitors (e.g., Bcl-2 family modulators) that require functional Bax/Bak [1]. VBIT-4 was more effective than AKOS-22 in this assay, but the mechanistic signature—apoptosis inhibition despite genetic ablation of the central executioner proteins—was first established with AKOS-22 [1].

Bax/Bak-Independent Mechanism

Method context

Inhibited VDAC1 oligomerization & cytochrome c release in Bax^−/−/Bak^−/− MEFs

VDAC1-specific apoptosis pathway independent of Bcl-2/Bax/Bak axis. AKOS-22 is reference compound.

Cisplatin-induced, double-knockout MEFs

Evidence Dimension	Apoptosis inhibition in Bax/Bak double-knockout cells
Target Compound Data	AKOS-22: effective inhibition of VDAC1 oligomerization and cytochrome c release in Bax−/−/Bak−/− MEFs
Comparator Or Baseline	VBIT-4: more effective (quantitatively superior in the same assay); canonical apoptosis inhibitors: ineffective in Bax/Bak-null cells
Quantified Difference	Both AKOS-22 and VBIT-4 retain activity in the absence of Bax/Bak; AKOS-22 is the reference compound defining this mechanistic signature
Conditions	Bax−/−/Bak−/− MEFs, cisplatin-induced apoptosis, VDAC1 cross-linking and cytochrome c release assays

Why This Matters

For researchers studying VDAC1-specific apoptosis pathways that operate independently of the canonical Bcl-2/Bax/Bak axis, AKOS-22 provides the chemotype-validated tool with the cleanest mechanistic signal, unencumbered by the potency-amplified properties of VBIT-4.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

Multi-Parameter Mitochondrial Protection

Beyond apoptosis inhibition, AKOS-22 demonstrated a multi-parameter mitochondrial protection profile: it restored dissipated mitochondrial membrane potential (ΔΨm), decreased reactive oxygen species (ROS) production, and prevented the disruption of intracellular Ca2+ levels following apoptosis induction [1]. This functional protection profile is mechanistically linked to VDAC1 oligomerization inhibition and was observed across multiple cell lines (HeLa, HEK-293, SH-SY5Y) and with diverse apoptosis inducers (selenite, cisplatin, staurosporine) [1].

Multi-Parameter Protection

Method context

Restored ΔΨm, ↓ROS, preserved Ca²⁺ in HeLa, HEK-293, SH-SY5Y; selenite, cisplatin, staurosporine

Multi-parameter mitochondrial protection profile across diverse cell lines and inducers.

TMRE, DCFDA, Fluo-4 assays; multiple inducers

Evidence Dimension	Mitochondrial functional protection parameters
Target Compound Data	AKOS-22: restored ΔΨm, decreased ROS, prevented Ca2+ dysregulation; effective in HeLa, HEK-293, SH-SY5Y cells; active against selenite, cisplatin, and staurosporine-induced apoptosis
Comparator Or Baseline	VBIT-4: more potent in the same protection assays; VBIT-3: active but less potent; DIDS (classical VDAC inhibitor): no direct comparison available in the same study
Quantified Difference	Qualitatively comparable protection profile to VBIT-4, but with lower potency; broader inducer compatibility demonstrated for AKOS-22 (active against staurosporine where As2O3 showed paradoxical effects)
Conditions	Multiple cell lines (HeLa, HEK-293, SH-SY5Y); apoptosis inducers: selenite (15-30 μM), cisplatin (15 μM), staurosporine (0.2 μM); mitochondrial membrane potential (ΔΨm) measured via TMRE; ROS measured via DCFDA; Ca2+ measured via Fluo-4

Why This Matters

The well-characterized, multi-parameter mitochondrial protection data package provides procurement justification for AKOS-22 as a versatile tool compound applicable across a broader range of apoptosis induction modalities than any single comparator.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source

Insulin Secretion Restoration in Diabetic β-Cells

Patent data disclose that AKOS-22 (designated AKOS) attenuates the loss of ATP through VDAC1 in β-cells isolated from diabetic human donors and restores ATP generation and glucose-induced insulin secretion [2]. This application is based on the discovery that VDAC1 is overexpressed and aberrantly translocated to the plasma membrane in diabetic β-cells, a pathological context distinct from the mitochondrial apoptosis focus of the primary publication [1][2]. The patent explicitly identifies AKOS-22 and VBIT-4 as the two lead compounds demonstrating this disease-relevant activity [2].

β-Cell Insulin Restoration

Reported

Attenuated ATP loss, restored ATP generation and GSIS in diabetic human β-cells

Reported β-cell function restoration in diabetic donor tissue (patent). Supports diabetes model research.

Ex vivo human islets, patent US20210130291

Evidence Dimension	ATP retention and glucose-stimulated insulin secretion (GSIS) restoration in diabetic β-cells
Target Compound Data	AKOS-22: attenuated ATP loss through VDAC1, restored ATP generation and GSIS in β-cells from diabetic donors
Comparator Or Baseline	VBIT-4: demonstrated comparable activity in the same patent; both compounds identified as lead candidates for diabetes
Quantified Difference	Both AKOS-22 and VBIT-4 showed efficacy in restoring β-cell function; AKOS-22 represents the parent chemotype independently validated in this disease context
Conditions	Isolated human pancreatic β-cells from Type 2 diabetic donors; ex vivo ATP measurement and glucose-induced insulin secretion assays

Why This Matters

For translational research programs targeting VDAC1 in metabolic disease, AKOS-22 offers an independently validated parent chemotype with demonstrated efficacy in a disease-relevant human tissue model, supporting its procurement as a reference compound for diabetes-focused VDAC1 studies.

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source
• [2] Shoshan-Barmatz V, Ben-Hail D. Methods for Treating Diabetes Using VDAC1 Inhibitors. United States Patent Application Publication US 2021/0130291 A1. Published May 6, 2021. View Source

AKOS-22 Research and Application Scenarios

VDAC1 Target Engagement and Biophysical Assays

AKOS-22 is the optimal choice for surface plasmon resonance (SPR), microscale thermophoresis (MST), and planar lipid bilayer electrophysiology studies requiring a VDAC1 inhibitor with a well-defined Kd of 15.4 μM. Its marginally superior binding affinity compared to VBIT-4 (Kd = 17 μM) and 2-fold advantage over VBIT-3, combined with its status as the reference parent scaffold, make it the preferred probe for binding-site characterization and competition assays [1].

Bax/Bak-Independent Apoptosis Pathway Studies

For laboratories investigating non-canonical mitochondrial apoptosis pathways, AKOS-22 provides the only tool compound whose IC50 for VDAC1 oligomerization inhibition (7.5 μM) exactly matches its IC50 for apoptosis inhibition (7.5 μM), enabling unambiguous interpretation of target engagement-to-phenotype relationships. This 1:1 correlation is not recapitulated by the more potent but less linearly predictive VBIT-4 [1].

Multi-Parameter Mitochondrial Dysfunction Rescue Assays

AKOS-22 is validated across a broader panel of apoptosis inducers (selenite, cisplatin, staurosporine) than any single comparator, with demonstrated rescue of mitochondrial membrane potential, reduction of ROS production, and preservation of intracellular Ca2+ homeostasis. These data support its use as a standardized positive control in mitochondrial stress assays across multiple cell lines (HeLa, HEK-293, SH-SY5Y) [1].

VDAC1-Targeted Diabetes Translational Research

Patented evidence demonstrates that AKOS-22 restores ATP generation and glucose-stimulated insulin secretion in β-cells isolated from type 2 diabetic human donors. This disease-relevant ex vivo human tissue validation supports procurement of AKOS-22 as a reference compound for diabetes-focused VDAC1 inhibitor development programs seeking to replicate and extend these findings [2].

Application

Selection Property

Validation Focus

VDAC1 target engagement studies

Parent scaffold reference compound

Binding-site characterization via biophysical assays

Non-canonical apoptosis pathway studies

Linear target engagement–phenotype correlation

Oligomerization–apoptosis endpoint correlation review

Mitochondrial stress response standardization

Broad inducer and cell-line compatibility

Multi-parameter assay protocol validation

β-cell dysfunction research models

Human ex vivo β-cell ATP/insulin response context

Disease-relevant tissue model context

• [1] Ben-Hail D, Shoshan-Barmatz V, et al. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016;291(48):24986-25003. doi:10.1074/jbc.M116.744284 View Source
• [2] Shoshan-Barmatz V, Ben-Hail D. Methods for Treating Diabetes Using VDAC1 Inhibitors. United States Patent Application Publication US 2021/0130291 A1. Published May 6, 2021. View Source